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Compound of Interest

Compound Name: Acid Blue 221

Cat. No.: B1171915

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals on the chemical properties, experimental applications,
and potential biological interactions of the anthraquinone dye, Acid Blue 221.

Core Chemical and Physical Data

Acid Blue 221 is a synthetic anthraquinone dye known for its bright blue color and is frequently
used as a model compound in environmental chemistry research, particularly in studies
focused on textile wastewater treatment.[1] While it is a well-known dye, specific details
regarding its molecular formula and weight are not consistently reported across chemical
databases.

For ease of comparison, the known synonyms and quantitative data for Acid Blue 221 are
summarized in the table below.
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Identifier Value Source(s)
Chemical Name Acid Blue 221 [2]1[3][4]
CAS Number 12219-32-8 [21[3][4]
C.l. Name C.l. Acid Blue 221 [31[4]

Molecular Structure

Anthraquinone

[1]14]

Molecular Formula Unspecified [2][3]1[4]
Molecular Weight Unspecified [21[31[4]
Brilliant Sky Blue GLW,
Alizarine Brilliant Sky Blue
GLW, Supranol Blue GLW,
Supranol Brilliant Sky Blue
Synonyms [2][4][5]

GLW, Telon Fast Blue ESN,

Triacid Fast Brilliant Blue
GWL, Dystar Telon Blue M-

GLW, Dystar Telon Blue GLW

Experimental Protocols

Acid Blue 221 is a valuable tool in various experimental settings, most notably in the study of

dye adsorption and advanced oxidation processes for wastewater remediation. Below is a

detailed methodology for a typical batch adsorption experiment, synthesized from protocols

used for similar acid and reactive dyes.

Batch Adsorption Protocol for Dye Removal

This protocol outlines the necessary steps to assess the efficacy of an adsorbent material for

the removal of an acid dye like Acid Blue 221 from an aqueous solution.

1. Preparation of Stock Solution and Adsorbent:

o Prepare a stock solution of Acid Blue 221 by dissolving a precisely weighed amount of the

dye powder in deionized water to a concentration of 2000 mg/L.
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e The adsorbent material should be prepared according to its specific requirements (e.g.,

washing, drying, grinding, and sieving to achieve a uniform particle size).

2. Batch Adsorption Experiments:

o A series of experiments should be conducted to determine the optimal conditions for dye

removal. This involves varying one parameter at a time while keeping others constant.

o Effect of pH: Add a known amount of adsorbent (e.g., 0.1 g) to a series of flasks containing

a fixed volume (e.g., 50 mL) of a specific concentration of dye solution (e.g., 100 mg/L).
Adjust the pH of the solutions across a wide range (e.g., 2-12) using 0.1 M HClor 0.1 M
NaOH.

Effect of Adsorbent Dose: Vary the amount of adsorbent (e.g., 0.02 g to 0.5 g) in flasks
containing a fixed volume and concentration of dye solution at the predetermined optimal
pH.

Effect of Contact Time and Kinetics: To a set of flasks with the optimal adsorbent dose and
pH, add the dye solution. Agitate the flasks at a constant speed (e.g., 150 rpm) and
withdraw samples at different time intervals (e.g., 5, 10, 20, 30, 60, 120, 180 minutes).

Effect of Initial Dye Concentration and Isotherms: Prepare a series of dye solutions with
varying initial concentrations (e.g., 25, 50, 100, 200, 300 mg/L). Add the optimal adsorbent
dose to each and agitate until equilibrium is reached (determined from the kinetic study).

3. Analysis:

After agitation, separate the adsorbent from the solution by centrifugation or filtration.

Measure the remaining concentration of Acid Blue 221 in the supernatant/filtrate using a
UV-Vis spectrophotometer at its maximum absorbance wavelength (Amax).

The amount of dye adsorbed per unit mass of adsorbent at equilibrium (qge, in mg/g) can be
calculated using the formula: ge = (CO - Ce) * V/ m where CO and Ce are the initial and
equilibrium concentrations of the dye (mg/L), V is the volume of the solution (L), and m is the
mass of the adsorbent (g).
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4. Data Modeling:

e The kinetic data can be fitted to models such as pseudo-first-order and pseudo-second-order
to determine the adsorption rate.

e The equilibrium data can be analyzed using isotherm models like Langmuir and Freundlich
to understand the adsorption mechanism and capacity.[1]

Visualizations: Workflows and Pathways

To better illustrate the experimental and potential biological contexts of Acid Blue 221 and
related dyes, the following diagrams are provided.

Experimental workflow for a typical dye adsorption study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1171915?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

